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Compound of Interest

Compound Name:
(4-Bromo-2-

methylphenyl)methanol

CAS No.: 17100-58-2

Cat. No.: B173752

Get Quote

CAS: 66416-72-6 | Formula: C₈H₉BrO | Mol.[1][2] Weight: 201.06 g/mol [1][2]

Part 1: Executive Summary & Stability Matrix
(4-Bromo-2-methylphenyl)methanol is a bifunctional building block containing an aryl

bromide and a benzylic alcohol.[1][2] While generally stable under ambient conditions, its

ortho-methyl group significantly influences its reactivity profile, particularly increasing its

susceptibility to acid-catalyzed side reactions compared to its unsubstituted analogs.[1][2]
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Environmental Condition Stability Rating Critical Outcome / Risk

Neutral (Ambient) ✅ Stable
Shelf-stable solid.[1][2] Store

at 2–8°C under inert gas.

Acidic (pH < 4) ⚠️ Unstable

High Risk. Rapid formation of

benzylic ethers (dimerization)

or polymerization due to

stabilized carbocation

formation.[1]

Basic (pH > 10) ✅ Stable

Generally stable.[1]

Deprotonation of alcohol (

) occurs with strong bases

(NaH, LDA).[1]

Oxidative ⚠️ Sensitive

Slow air oxidation to 4-bromo-

2-methylbenzaldehyde.[1][2]

Rapid oxidation with

PCC/MnO₂.[1][2]

Palladium Catalysis ⚠️ Reactive

Aryl bromide is active in

Suzuki/Buchwald couplings.[1]

[2] Free -OH may poison

sensitive catalysts or lead to

-arylation.[1][2]

Part 2: Detailed Reaction Condition Analysis
1. Acidic Conditions: The "Ortho-Effect" Danger Zone
Researchers often underestimate the acid sensitivity of this compound.[1][2] The ortho-methyl

group is electron-donating, which stabilizes the benzylic carbocation intermediate more

effectively than in unsubstituted benzyl alcohol.[1][2]

Mechanism: In the presence of Brønsted or Lewis acids, the hydroxyl group is protonated

and lost as water. The resulting carbocation is stabilized by the ortho-methyl group,

facilitating rapid attack by another alcohol molecule (

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylphenyl_methanol
https://en.wikipedia.org/wiki/Leptophos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway).[1][2]

Result: Formation of the dibenzyl ether dimer or oligomers.[1]

Preventative Measure: Always buffer reaction mixtures. If using acidic workups, keep

temperature < 0°C and minimize contact time.[1]

2. Oxidative Environments
The benzylic alcohol position is chemically distinct from the aryl ring.

Air Oxidation: Long-term exposure to air will convert the alcohol to 4-bromo-2-

methylbenzaldehyde.[1][2] This appears as a yellowing of the white solid.

Chemoselective Oxidation: If you intend to oxidize the alcohol without touching the bromide,

MnO₂ (in DCM) or Dess-Martin Periodinane are superior to Jones Reagent, which may

cause bromination artifacts or over-oxidation.[1][2]

3. Metal-Catalyzed Cross-Couplings (Suzuki/Heck)
The aryl bromide is the primary handle for coupling.[1][2] However, the free benzylic alcohol

can interfere:[2]

Catalyst Poisoning: The alkoxide (formed under basic coupling conditions) can coordinate to

Pd species, reducing turnover frequency (TOF).[1]

Side Reactions: In Buchwald-Hartwig aminations, the free alcohol may compete with the

amine, leading to unwanted ether products.[1][2]

Recommendation: Protect the alcohol as a silyl ether (TBS/TBDPS) prior to coupling.[1]

Part 3: Visualizing Stability & Reactivity
The following diagram illustrates the divergent pathways this molecule takes under different

stress conditions.
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Figure 1: Reaction pathways and degradation risks for (4-Bromo-2-methylphenyl)methanol.

Part 4: Troubleshooting & FAQs
Q1: My material turned from a white solid to a yellow sticky gum. What happened? Diagnostic:

This is classic acid-catalyzed etherification or oxidation.[1][2]

Cause: If stored in a slightly acidic environment (e.g., traces of HCl from a previous step) or

exposed to light/air, the compound degrades.[1][2] The yellow color often indicates the

formation of conjugated impurities (aldehydes) or trace release of bromine.[1]

Solution: Check purity by TLC (look for a less polar spot running higher than the alcohol).[1]

Recrystallize from Hexanes/EtOAc if the impurity is minor.[1]

Q2: I am getting low yields in my Suzuki coupling. The bromide is consumed, but the product

mass is wrong. Diagnostic: Interference from the free hydroxyl group.[2]

Cause: Under the basic conditions of Suzuki coupling (e.g.,

), the benzylic alcohol is partially deprotonated.[1][2] This alkoxide can displace the bromide
on the starting material (self-reaction) or coordinate to the Palladium catalyst.[1][2]
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Solution:Protect the alcohol. A TBS (tert-butyldimethylsilyl) group is ideal because the ortho-

methyl group provides enough steric bulk to make the TBS ether highly stable, yet it is easily

removed with TBAF later.[1][2]

Q3: Can I use thionyl chloride (

) to convert the alcohol to a chloride? Diagnostic: Yes, but proceed with caution.

Risk: The ortho-methyl group makes the benzylic position crowded.[1][2] While

works, it generates HCl byproducts which can trigger the polymerization mentioned above.

Protocol Adjustment: Use a base scavenger like Pyridine or Triethylamine in the reaction to

neutralize HCl immediately.[1] Keep the reaction at 0°C.

Part 5: Recommended Protocols (SOPs)
Protocol A: Chemoselective Protection (Silylation)
Context: Protecting the alcohol before cross-coupling to prevent side reactions.

Setup: Dissolve (4-Bromo-2-methylphenyl)methanol (1.0 equiv) in anhydrous DCM or

DMF.

Reagents: Add Imidazole (1.5 equiv) followed by TBSCl (1.2 equiv).

Note: The ortho-methyl group adds steric bulk.[1][2] If the reaction is slow (incomplete

after 4h), add a catalytic amount of DMAP (0.1 equiv).[1]

Monitoring: Monitor by TLC. The product will be significantly less polar (higher

).[1]

Workup: Quench with water. Wash organic layer with 1N HCl (briefly) to remove imidazole,

then saturated

.[1]

Why this works: The TBS group withstands the basic conditions of Suzuki couplings but is

orthogonal to the aryl bromide reactivity.
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Protocol B: Stability Test (Quality Control)
Context: Verifying reagent quality before starting a multi-step synthesis.[1]

Dissolve 5 mg of sample in

.

Run a standard proton NMR.[1][2]

Key Signals to Check:

Benzylic

: Look for a singlet around

4.6–4.7 ppm.[1]

Aldehyde Impurity: Check for a singlet at

10.0+ ppm (indicates oxidation).[1]

Dimer Impurity: Check for splitting or shifting of the benzylic peak upfield (indicates ether

formation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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